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Compound of Interest

Compound Name: ACT-209905

Cat. No.: B1664356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ACT-209905 is a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1

(S1P1).[1] As a functional antagonist, it induces the internalization and degradation of the S1P1

receptor, thereby preventing the egress of lymphocytes from lymphoid organs.[2][3] This

mechanism of action makes ACT-209905 a valuable tool for research in areas such as

autoimmune diseases and oncology, particularly in the study of glioblastoma.[1][4] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and application

of ACT-209905 stock solutions for in vitro studies.

Data Presentation
Quantitative data for the preparation of ACT-209905 stock solutions are summarized in the

tables below for easy reference.

Table 1: Properties of ACT-209905
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Property Value

Molecular Formula C₂₆H₃₅N₅O₅

Molecular Weight 497.59 g/mol

Appearance Crystalline solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Table 2: Preparation of a 10 mM ACT-209905 Stock Solution in DMSO

Parameter Value

Stock Concentration 10 mM

Solvent Anhydrous Dimethyl Sulfoxide (DMSO)

Mass of ACT-209905 for 1 mL 4.98 mg

Mass of ACT-209905 for 5 mL 24.90 mg

Mass of ACT-209905 for 10 mL 49.80 mg

Experimental Protocols
Preparation of a 10 mM ACT-209905 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ACT-209905 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

ACT-209905 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate ACT-209905: Allow the vial of ACT-209905 powder to reach room temperature

before opening to prevent condensation.

Weigh ACT-209905: Accurately weigh the desired amount of ACT-209905 powder using an

analytical balance. For example, for 1 mL of a 10 mM stock solution, weigh 4.98 mg.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

ACT-209905 powder.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If necessary, briefly sonicate the solution in a water bath to ensure complete dissolution.

Visually inspect the solution to confirm that no solid particles remain.

Storage: Store the 10 mM stock solution in tightly sealed, amber vials at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). Avoid repeated

freeze-thaw cycles.

Preparation of Working Solutions
For cell-based assays, the DMSO concentration in the final culture medium should be kept to a

minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Procedure:

Thaw Stock Solution: Thaw the 10 mM ACT-209905 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to prepare

intermediate dilutions to ensure accuracy.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is crucial for distinguishing the effects

of the compound from those of the solvent.
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Caption: Agonist binding and functional antagonism of the S1P1 receptor by ACT-209905.
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Caption: General workflow for in vitro testing of ACT-209905.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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